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Compound of Interest

Compound Name: Angelicone

Cat. No.: B15140533 Get Quote

Disclaimer: The following information is based on the assumption that "Angelicone" is a

typographical error for "Angelicin." No safety or disposal information is publicly available for a

substance named "Angelicone." Researchers should always consult the specific Safety Data

Sheet (SDS) provided with their product before handling or disposing of any chemical.

Angelicin is a chemical compound used in research. Proper handling and disposal are crucial

to ensure laboratory safety and environmental protection. This document provides essential

safety information and disposal protocols for Angelicin.

Hazard Summary
Angelicin presents several health hazards that must be managed throughout its use and

disposal. It is harmful if swallowed, inhaled, or in contact with skin. Additionally, it is suspected

of causing cancer and can cause skin, eye, and respiratory irritation.
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Hazard Type Classification Hazard Statement

Acute Toxicity
Oral, Dermal, Inhalation -

Category 4

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.

Skin Irritation Category 2 H315: Causes skin irritation.

Eye Irritation Category 2A
H319: Causes serious eye

irritation.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.

Respiratory Irritation STOT SE, Category 3
H335: May cause respiratory

irritation.

NFPA Ratings (scale 0-4): Health = 2, Fire = 0, Reactivity = 0

Experimental Protocol: Standard Disposal
Procedure for Angelicin
The following protocol outlines the necessary steps for the safe disposal of Angelicin waste.

This procedure is designed to minimize exposure to laboratory personnel and prevent

environmental contamination.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and eye protection

(safety glasses or goggles).

2. Waste Collection:

Collect all Angelicin-contaminated materials, including unused product, contaminated lab

supplies (e.g., pipette tips, vials), and contaminated PPE, in a designated and clearly labeled

hazardous waste container.
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Ensure the waste container is compatible with the chemical and is kept closed when not in

use.

3. Spill Management:

In the event of a spill, contain the spillage using an inert, non-combustible absorbent material

(e.g., attapulgite, sand).

Collect the absorbed material and place it into a suitable, sealed, and labeled container for

disposal.[1]

Wash the spill area with water and absorb the cleaning water with further inert material.

4. Disposal:

Dispose of the contaminated material as hazardous waste in accordance with local, regional,

and national regulations.[2]

Do not allow the substance to enter sewers or surface/ground water.

5. First Aid in Case of Exposure:

Ingestion: Immediately call a doctor.

Skin Contact: Immediately wash with water and soap and rinse thoroughly.

Eye Contact: Rinse the opened eye for several minutes under running water. If symptoms

persist, consult a doctor.

Inhalation: Move the person to fresh air. If irritation of the respiratory ways continues, seek

medical advice.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Angelicin.
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Start: Angelicin Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it a spill?

Step 2a: Contain Spill
with Inert Absorbent

Yes

Step 2b: Collect Contaminated Material
in Labeled Waste Container

No

Step 3a: Collect Absorbed Material
into Labeled Container

Step 4: Dispose of Container
as Hazardous Waste

(Follow Institutional & Local Regulations)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Angelicin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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